Cas no 70152-36-2 (bis(2-ethylheptyl) benzene-1,2-dicarboxylate)

• Product Name: bis(2-ethylheptyl) benzene-1,2-dicarboxylate
• CAS No: 70152-36-2
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 578088
• PubChem ID: 3017990
• Update Time: 2025-04-19

bis(2-ethylheptyl) benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• bis(2-ethylheptyl) benzene-1,2-dicarboxylate
• bis(2-ethylheptyl) phthalate
• NS00061905
• 1,2-benzenedicarboxylic acid 1,2-bis(2-ethylheptyl)ester
• DTXSID20990398
• CHEMBL520730
• EINECS 274-344-7
• 70152-36-2

• Inchi： 1S/C26H42O4/c1-5-9-11-15-21(7-3)19-29-25(27)23-17-13-14-18-24(23)26(28)30-20-22(8-4)16-12-10-6-2/h13-14,17-18,21-22H,5-12,15-16,19-20H2,1-4H3
• InChI Key： SGKJLUZIKNCQOM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(CC)CCCCC)=O)CC(CC)CCCCC

Computed Properties

• Exact Mass: 418.30846
• Monoisotopic Mass: 418.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters